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Compound of Interest

Compound Name: 5-Diethylamino-2-pentanone

Cat. No.: B086192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Diethylamino-2-pentanone is a clear, brown liquid with the chemical formula

C9H19NO.[1] While its primary application is noted in the pharmaceutical field, detailed public

information regarding its specific biological activities and mechanisms of action is limited. This

technical guide aims to consolidate the available information, with a focus on its synthesis and

potential, though currently underexplored, pharmacological relevance.

Chemical and Physical Properties
A foundational understanding of a compound's physical and chemical characteristics is crucial

for any biological investigation. The table below summarizes the key properties of 5-
Diethylamino-2-pentanone.
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Property Value Reference

Molecular Formula C9H19NO [1]

Molecular Weight 157.25 g/mol [1]

CAS Number 105-14-6 [1]

Appearance Clear brown liquid [1]

Boiling Point 83-85 °C at 15 mm Hg

Density 0.861 g/mL at 25 °C

Refractive Index n20/D 1.434

Synthesis
The synthesis of 5-Diethylamino-2-pentanone has been referenced in the scientific literature,

notably in the Journal of Medicinal Chemistry.[1] While the specific details of the synthesis from

this source are not publicly available, a general synthetic approach for such aminoketones can

be conceptualized.

Conceptual Synthetic Workflow
The synthesis of 5-Diethylamino-2-pentanone would likely involve the formation of the

diethylamino group and the pentanone chain. A possible, though unconfirmed, workflow is

depicted below. This diagram illustrates a logical relationship between precursor molecules and

the final product.
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Starting Materials

Reaction Product

Halogenated 2-Pentanone
(e.g., 5-bromo-2-pentanone)

Nucleophilic Substitution

Diethylamine

5-Diethylamino-2-pentanone
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Start: Prepare Reagents

Perform Serial Dilution of
5-Diethylamino-2-pentanone

Set up 96-well plate with
Buffer, DTNB, and Compound

Add AChE Enzyme
and Incubate

Add ATCI Substrate
to Initiate Reaction

Measure Absorbance at 412 nm

Calculate % Inhibition
and Determine IC50

End: Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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